![molecular formula C9H7FN2O3 B2829059 2-(7-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid CAS No. 1514726-22-7](/img/structure/B2829059.png)
2-(7-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid
Description
Scientific Research Applications
Antibacterial and Antimycobacterial Activities
Imidazole derivatives, including our compound of interest, have demonstrated antibacterial and antimycobacterial effects. Researchers have explored their potential in combating bacterial infections, including Staphylococcus aureus, Escherichia coli, and Mycobacterium tuberculosis. These compounds may serve as promising leads for novel antibiotics .
Anti-Inflammatory Properties
Imidazole-containing molecules exhibit anti-inflammatory activity. By modulating inflammatory pathways, they could contribute to the development of anti-inflammatory drugs. Further investigations are needed to explore the specific mechanisms involved .
Antitumor Potential
Certain imidazole derivatives, including our compound, have shown antitumor effects. Researchers have studied their impact on cancer cell lines, highlighting their potential as candidates for cancer therapy. However, more detailed studies are essential to unravel their precise mechanisms of action .
Antidiabetic Effects
Imidazole-based compounds have been investigated for their antidiabetic properties. These molecules may influence glucose metabolism, insulin sensitivity, or other factors related to diabetes management. Clinical studies are necessary to validate their efficacy .
Antioxidant Activity
Imidazole derivatives often exhibit antioxidant properties. Their ability to scavenge free radicals and protect cells from oxidative damage makes them interesting candidates for potential therapeutic applications. Further research is needed to understand their full antioxidant potential .
Antiviral Applications
Imidazole-containing compounds have been explored as antiviral agents. They may inhibit viral replication or entry into host cells. Investigations into their effectiveness against specific viruses, such as influenza or herpesviruses, continue .
Ulcerogenic Activity
Some imidazole derivatives possess ulcerogenic effects. Researchers have studied their impact on gastric mucosa and ulcer formation. Understanding these effects is crucial for balancing potential therapeutic benefits with adverse effects .
Other Biological Activities
Imidazole-based molecules have been investigated for various other activities, including antipyretic, anti-allergic, antihelmintic, and antifungal effects. These diverse properties highlight the versatility of imidazole scaffolds in drug discovery .
properties
IUPAC Name |
2-(7-fluoro-2-oxo-3H-benzimidazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O3/c10-5-2-1-3-6-8(5)12(4-7(13)14)9(15)11-6/h1-3H,4H2,(H,11,15)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRJUZXNCPJKSBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)N(C(=O)N2)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide](/img/structure/B2828979.png)
![2-methyl-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]benzamide](/img/structure/B2828987.png)
![5-Benzyl-3-[(3-fluorophenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione](/img/structure/B2828990.png)
![4-allyl-2-(2-(benzylamino)-2-oxoethyl)-N-(sec-butyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2828995.png)
![2-(2-methyl-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(3-nitrophenyl)acetamide](/img/structure/B2828997.png)
